Cas no 411210-96-3 (4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE)

4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE structure
411210-96-3 structure
Product Name:4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE
CAS No:411210-96-3
MF:C7H6N2O3S
MW:198.199140071869
CID:3314784
PubChem ID:456809
Update Time:2025-04-21

4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE
    • AKOS034467220
    • 973-594-0
    • HMS1788K17
    • 411210-96-3
    • BDBM35997
    • SPR_1
    • SCHEMBL2208015
    • 4H-1,2,3-Benzothiadiazin-4-(3H)one, 1,1-dioxide
    • 1,1-Dioxo-2,3-dihydro-1H-1lambda6-benzo[e][1,2,3]thiadiazin-4-one
    • 1,4-dioxo-1,2,3,4-tetrahydro-1$l^{4},2,3-benzothiadiazin-1-ium-1-olate
    • EN300-17457
    • 3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
    • QBHOTDZUWLHTGL-UHFFFAOYSA-N
    • Z56942066
    • 1,1-dioxo-2,3-dihydro-1$l^{6},2,3-benzothiadiazin-4-one
    • Inchi: 1S/C7H6N2O3S/c10-7-5-3-1-2-4-6(5)13(11,12)9-8-7/h1-4,9H,(H,8,10)
    • InChI Key: QBHOTDZUWLHTGL-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C2=CC=CC=C2C(=O)NN1

Computed Properties

  • Exact Mass: 198.00991323Da
  • Monoisotopic Mass: 198.00991323Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.7Ų

4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE Pricemore >>

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Aaron
AR027VAU-50mg
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
411210-96-3 95%
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AR027VAU-250mg
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411210-96-3 95%
250mg
$503.00 2025-02-15
Aaron
AR027VAU-500mg
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
411210-96-3 95%
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AR027VAU-1g
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
411210-96-3 95%
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$987.00 2025-02-15
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AR027VAU-2.5g
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
411210-96-3 95%
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$1909.00 2025-02-15
Aaron
AR027VAU-5g
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
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$2814.00 2023-12-15
Aaron
AR027VAU-10g
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
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1PlusChem
1P027V2I-100mg
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